Cas no 2375274-52-3 (3lambda4-Thia-7-azabicyclo[3.3.1]nonane 3-oxide;hydrochloride)

• Product Name: 3lambda4-Thia-7-azabicyclo[3.3.1]nonane 3-oxide;hydrochloride
• CAS No: 2375274-52-3
• MF: C₇H₁₄ClNOS
• MW: 195.710159778595
• CID: 6569053
• PubChem ID: 145874597
• Update Time: 2025-06-09

3lambda4-Thia-7-azabicyclo[3.3.1]nonane 3-oxide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3lambda4-Thia-7-azabicyclo[3.3.1]nonane 3-oxide;hydrochloride
• 2375274-52-3
• 3-Thia-7-azabicyclo[3.3.1]nonane 3-oxide hydrochloride
• 3lambda4-thia-7-azabicyclo[3.3.1]nonan-3-one hydrochloride
• EN300-7443813

• Inchi： 1S/C7H13NOS.ClH/c9-10-4-6-1-7(5-10)3-8-2-6;/h6-8H,1-5H2;1H
• InChI Key： YPWXVWYRFOVIOE-UHFFFAOYSA-N
• SMILES： Cl.S1(CC2CNCC(C1)C2)=O

Computed Properties

• Exact Mass: 195.0484629g/mol
• Monoisotopic Mass: 195.0484629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.3Ų

Additional information on 3lambda4-Thia-7-azabicyclo[3.3.1]nonane 3-oxide;hydrochloride

3lambda4-Thia-7-azabicyclo[3.3.1]nonane 3-oxide;hydrochloride (CAS No. 2375274-52-3): An Overview

3lambda4-Thia-7-azabicyclo[3.3.1]nonane 3-oxide;hydrochloride (CAS No. 2375274-52-3) is a unique and complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive bicyclic structure and thia-azabicyclo framework, holds potential applications in the development of novel therapeutic agents.

The molecular structure of 3lambda4-Thia-7-azabicyclo[3.3.1]nonane 3-oxide;hydrochloride is particularly intriguing due to its combination of sulfur and nitrogen atoms within a bicyclic system. The presence of these heteroatoms imparts unique chemical properties, making it a valuable scaffold for the design and synthesis of bioactive molecules. Recent studies have highlighted the importance of such scaffolds in modulating various biological targets, including enzymes, receptors, and ion channels.

In the realm of medicinal chemistry, 3lambda4-Thia-7-azabicyclo[3.3.1]nonane 3-oxide;hydrochloride has been explored for its potential as a lead compound in drug discovery programs. Its structural features, such as the thia and azabicyclo moieties, provide opportunities for functional group modifications that can enhance pharmacological activity and selectivity. For instance, researchers have investigated the effects of substituting different functional groups on the bicyclic core to optimize binding affinity and pharmacokinetic properties.

One notable application of 3lambda4-Thia-7-azabicyclo[3.3.1]nonane 3-oxide;hydrochloride is in the development of central nervous system (CNS) therapeutics. The compound's ability to cross the blood-brain barrier (BBB) makes it a promising candidate for treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy. Preclinical studies have shown that derivatives of this compound exhibit neuroprotective effects and can modulate key signaling pathways involved in neurodegeneration.

Beyond CNS applications, 3lambda4-Thia-7-azabicyclo[3.3.1]nonane 3-oxide;hydrochloride has also been studied for its potential anti-inflammatory properties. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation and tissue damage. Research has demonstrated that certain derivatives of this compound can inhibit pro-inflammatory cytokines and reduce inflammation in vitro and in animal models.

The synthetic accessibility of 3lambda4-Thia-7-azabicyclo[3.3.1]nonane 3-oxide;hydrochloride is another factor contributing to its appeal in pharmaceutical research. Efficient synthetic routes have been developed to produce this compound and its derivatives, facilitating large-scale production for preclinical and clinical studies. These synthetic methods often involve multistep reactions that incorporate various functional group transformations, allowing for the fine-tuning of chemical properties.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates derived from 3lambda4-Thia-7-azabicyclo[3.3.1]nonane 3-oxide;hydrochloride. Early-phase clinical trials have shown promising results, with several compounds demonstrating favorable pharmacokinetic profiles and tolerability in human subjects. Ongoing studies aim to further elucidate the therapeutic potential of these compounds across a range of indications.

In addition to its therapeutic applications, 3lambda4-Thia-7-azabicyclo[3.3.1]nonane 3-oxide;hydrochloride has also been investigated for its use as a tool compound in basic research. Its unique structural features make it an ideal candidate for probing biological processes at the molecular level. For example, researchers have used this compound to study protein-protein interactions and enzyme mechanisms, providing valuable insights into cellular signaling pathways.

The future prospects for 3lambda4-Thia-7-azabicyclo[3.3.1]nonane 3-oxide;hydrochloride are promising, with ongoing research focused on expanding its applications and optimizing its properties for therapeutic use. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in the development of innovative treatments for a variety of diseases.